Cas no 5458-59-3 (Isopropyl n-Octanoate)

• Product Name: Isopropyl n-Octanoate
• CAS No: 5458-59-3
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00059256
• CID: 375711
• PubChem ID: 87574160
• Update Time: 2026-05-14

Isopropyl n-Octanoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl n-Octanoate
• Octanoic acid,1-methylethyl ester
• propan-2-yl octanoate
• 1-methylethyl octanoate
• isopropyl octanoate
• n-Caprylic Acid Isopropyl Ester
• n-Octanoic acid isopropyl ester
• octanoic acid isopropyl ester
• Octansaeure-isopropylester
• Isopropyl caprylate

• MDL： MFCD00059256
• Inchi： 1S/C11H22O2/c1-4-5-6-7-8-9-11(12)13-10(2)3/h10H,4-9H2,1-3H3
• InChI Key： WCGIIHOFOFCKSM-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)OC(C)C

Computed Properties

• Exact Mass: 186.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Color/Form: Not determined
• Density: 0,86 g/cm3
• Melting Point: -46.2°C (estimate)
• Boiling Point: 125°C/40mmHg(lit.)
• Flash Point: 94°C
• Refractive Index: 1.4140 to 1.4190
• PSA: 26.30000
• LogP: 3.29850
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isopropyl n-Octanoate

Isopropyl n-Octanoate (CAS No. 5458-59-3): Properties, Applications, and Market Insights

Isopropyl n-Octanoate (CAS No. 5458-59-3) is a versatile ester compound widely used in various industries due to its unique chemical properties. This ester, formed from isopropyl alcohol and n-octanoic acid, is known for its pleasant odor and excellent solvent capabilities. With the growing demand for sustainable and high-performance chemicals, Isopropyl n-Octanoate has gained significant attention in recent years.

The chemical structure of Isopropyl n-Octanoate contributes to its low volatility and high stability, making it ideal for applications in cosmetics, fragrances, and industrial formulations. Its ability to dissolve a wide range of substances has made it a preferred choice in the production of personal care products and lubricants. Additionally, its mild toxicity profile and biodegradability align with the increasing consumer demand for eco-friendly ingredients.

In the cosmetic industry, Isopropyl n-Octanoate is often used as an emollient and skin-conditioning agent. Its lightweight texture and non-greasy feel make it a popular ingredient in moisturizers, sunscreens, and hair care products. Recent trends in clean beauty and vegan formulations have further boosted its adoption, as it is derived from natural sources and free from harmful additives.

The industrial sector also benefits from the properties of Isopropyl n-Octanoate. It serves as an effective solvent for resins, polymers, and coatings, enhancing the performance of adhesives and paints. Its compatibility with other chemicals and low environmental impact make it a sustainable alternative to traditional solvents. As industries shift toward green chemistry, the demand for Isopropyl n-Octanoate is expected to rise.

Market research indicates that the global demand for Isopropyl n-Octanoate is projected to grow at a steady pace, driven by its expanding applications in personal care and industrial products. Key players in the chemical industry are investing in research and development to optimize production processes and improve the purity of this ester. With advancements in biotechnology and sustainable manufacturing, the future of Isopropyl n-Octanoate looks promising.

For researchers and manufacturers, understanding the physicochemical properties of Isopropyl n-Octanoate is crucial. Its boiling point, solubility, and viscosity play a significant role in determining its suitability for specific applications. Additionally, regulatory compliance and safety guidelines must be followed to ensure its safe handling and use in various industries.

In conclusion, Isopropyl n-Octanoate (CAS No. 5458-59-3) is a valuable chemical with diverse applications and a bright market outlook. Its compatibility with sustainable practices and consumer preferences positions it as a key ingredient in modern formulations. As industries continue to innovate, the role of Isopropyl n-Octanoate is set to expand, offering new opportunities for growth and development.